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Compound of Interest

Compound Name:
Carbonodithioic acid, O,S-dimethyl

ester

Cat. No.: B034010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicological profiles of various

dithiocarbamate derivatives, a class of organosulfur compounds used widely as fungicides in

agriculture (e.g., Thiram, Maneb, Mancozeb) and as pharmaceuticals (e.g., Disulfiram).

Dithiocarbamates exhibit a broad range of biological activities and toxicities, stemming from

their ability to chelate metals and interact with sulfhydryl groups in proteins. This document

summarizes key quantitative toxicity data, outlines common experimental protocols used for

their assessment, and illustrates their primary mechanisms of action.

Quantitative Toxicological Data Comparison
The following tables summarize acute, chronic, and in vitro toxicity data for several common

dithiocarbamate derivatives to facilitate a comparative assessment.

Table 1: Acute Toxicity - Lethal Dose (LD₅₀) Values
Acute toxicity is typically measured by the LD₅₀, the dose required to be lethal to 50% of a test

population. These values are crucial for assessing the short-term poisoning potential of a

substance.
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Compound Species Route
LD₅₀ (mg/kg
bw)

Reference

Thiram Rat Oral 620 - >1900 [1]

Mouse Oral 1500 - 2000 [1]

Rabbit Oral 210 [1]

Rabbit Dermal >1000 [1]

Maneb Rat Oral >5000 - 8000 [2]

Rat Dermal >5000 [2]

Disulfiram Rat Oral 8600 [3]

Ziram Rat Oral 1400

Ferbam Rat Oral >4000

Zinc (II) N-

Benzylmethyl

Dithiocarbamate

Mouse (Male) Oral 954 [4]

Mouse (Female) Oral 794.3 [4]

Fe(II) N-

Benzylmethyl

Dithiocarbamate

Mouse Oral >5000 [5]

General

Dithiocarbamate

s

Various Oral 285 - 7500 [6]

Note: Lower LD₅₀ values indicate higher acute toxicity.

Table 2: Chronic Toxicity - No-Observed-Adverse-Effect-
Level (NOAEL)
The NOAEL is the highest experimental dose at which there was no statistically or biologically

significant increase in the frequency or severity of adverse effects. It is a key metric for
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determining safe exposure levels over longer periods.
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Compound Species Duration
NOAEL
(mg/kg
bw/day)

Key Effect
at LOAEL

Reference

Thiram Rat Chronic 1.5

Hematologica

l changes,

bile duct

hyperplasia

[7]

Rat (DNT

Study)

Development

al
1.4

Increased

locomotor

activity

[8][9]

Maneb Rat 13 weeks 5.0

Increased

thyroid

weight,

hyperplasia

[10]

Dog 13 weeks 3.7

Thyroid

follicular cell

hyperplasia

[10]

Monkey 6 months 7.3
Increased

thyroid weight
[10]

Mancozeb Rat Chronic 4.83
Thyroid

toxicity
[11]

Rat 90 days 9.24
Thyroid

effects
[11]

ETU

(Mancozeb

Metabolite)

Dog Chronic 0.18

Decreased

body weight

gain, thyroid

effects

[11]

Ziram
Rat (DNT

Study)

Development

al

Not

Established

(LOAEL =

8.6)

Increased

locomotor

activity

[9]
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DNT: Developmental Neurotoxicity; LOAEL: Lowest-Observed-Adverse-Effect-Level.

Table 3: In Vitro Cytotoxicity - Half-Maximal Inhibitory
Concentration (IC₅₀)
The IC₅₀ value measures the concentration of a substance needed to inhibit a specific

biological or biochemical function by 50%. It is widely used to assess the potency of

compounds in cellular assays.

Compound
Class/Derivative

Target/Cell Line IC₅₀ Value (µM) Reference

Organotin(IV)

Dithiocarbamates

(ODTC 1-7)

Human Leukemia

Cells (CCRF-CEM)
0.18 - 3.10 [12]

Gold(I)

Dithiocarbamate

Complexes (Cmpd.

11)

Human Cervical

Cancer Cells (HeLa)
0.14 [13]

Gold(I)

Dithiocarbamate

Complexes (Cmpd.

10)

Human Cervical

Cancer Cells (HeLa)
0.51 [13]

Aromatic

Dithiocarbamates

(DC1, DC8, DC10)

Metallo-β-Lactamases

(NDM-1, VIM-2, etc.)
< 26 [14]

Mancozeb
Human Liver Cells

(HepG2)
Cytotoxic at 295.7 [15]

Mechanisms of Toxicity and Signaling Pathways
Dithiocarbamates exert their toxic effects through several mechanisms, often involving complex

cellular signaling pathways.
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General Metabolism and Toxicity of Dithiocarbamates
Many dithiocarbamate fungicides, particularly the ethylene-bis-dithiocarbamates (EBDCs) like

Maneb and Mancozeb, degrade or are metabolized into common toxic intermediates. The

primary metabolites of toxicological concern are Ethylene Thiourea (ETU) and Carbon Disulfide

(CS₂).[6] ETU is a potent thyroid toxicant, while CS₂ is a known neurotoxin.[6]

Caption: General metabolic pathway of dithiocarbamate fungicides.

Disulfiram: Mechanism of Action in Alcohol Deterrence
Disulfiram is used to treat alcohol dependence. Its mechanism relies on the irreversible

inhibition of aldehyde dehydrogenase (ALDH), a key enzyme in alcohol metabolism. This

blockage leads to the accumulation of acetaldehyde, a toxic metabolite, upon alcohol

consumption, causing a severe and unpleasant physiological reaction known as the disulfiram-

ethanol reaction.[3] Disulfiram's metabolite, diethyldithiocarbamate, also inhibits dopamine β-

hydroxylase, leading to altered neurotransmitter levels.[8]

Caption: Disulfiram's inhibition of alcohol metabolism.

Maneb-Induced Mitochondrial Apoptosis Pathway
Exposure to the fungicide Maneb has been linked to Parkinson's disease-like neurotoxicity.

Studies in neuronal cell lines (e.g., SH-SY5Y) show that Maneb induces apoptosis through a

mechanism involving mitochondrial dysfunction. It triggers the generation of reactive oxygen

species (ROS), disrupts the balance of pro-apoptotic (Bax) and anti-apoptotic (Bcl-2) proteins,

leading to cytochrome c release from the mitochondria and the subsequent activation of

caspase-3, a key executioner of apoptosis. This process appears to be modulated by the

PKA/CREB signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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